Cas no 921600-59-1 (1H-Indazol-4-amine, N-(2-chloro-5-fluoro-4-pyrimidinyl)-N-methyl-)

• Product Name: 1H-Indazol-4-amine, N-(2-chloro-5-fluoro-4-pyrimidinyl)-N-methyl-
• CAS No: 921600-59-1
• MF: C₁₂H₉ClFN₅
• MW: 277.684763669968
• CID: 744395
• PubChem ID: 71422253
• Update Time: 2025-04-19

1H-Indazol-4-amine, N-(2-chloro-5-fluoro-4-pyrimidinyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-4-amine, N-(2-chloro-5-fluoro-4-pyrimidinyl)-N-methyl-
• N-(2-chloro-5-fluoropyrimidin-4-yl)-N-methyl-1H-indazol-4-amine
• 921600-59-1
• SCHEMBL14566531
• DTXSID20841290

• Inchi： 1S/C12H9ClFN5/c1-19(11-8(14)6-15-12(13)17-11)10-4-2-3-9-7(10)5-16-18-9/h2-6H,1H3,(H,16,18)
• InChI Key： ZPJUZMOJFQLITL-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)N(C)C1=CC=CC2=C1C=NN2)F

Computed Properties

• Exact Mass: 277.0530512g/mol
• Monoisotopic Mass: 277.0530512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.7Ų